![molecular formula C11H14ClF2NO B6191057 1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride CAS No. 2648945-40-6](/img/new.no-structure.jpg)
1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride
Overview
Description
1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride is a chemical compound with significant interest in various scientific fields It is known for its unique structure, which includes a cyclopropyl group and a difluoromethoxyphenyl moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride typically involves several steps. One common method includes the difluoromethylation of a phenyl compound, followed by cyclopropanation and subsequent amination. The reaction conditions often require specific reagents and catalysts to achieve high yields and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure efficiency and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques can enhance the scalability of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.
Reduction: This process can remove oxygen or add hydrogen to the compound.
Substitution: This reaction involves the replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alkane derivatives.
Scientific Research Applications
1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function.
Comparison with Similar Compounds
Similar Compounds
- 1-{1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride
- 1-{1-[3-(methoxy)phenyl]cyclopropyl}methanamine hydrochloride
Uniqueness
1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride is unique due to the presence of the difluoromethoxy group, which imparts distinct chemical and biological properties. This group can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable molecule for research and development.
Properties
CAS No. |
2648945-40-6 |
|---|---|
Molecular Formula |
C11H14ClF2NO |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
